4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(4,5-dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C14H19NO4S/c1-9-7-11(20-10(9)2)12(16)15-8-14(13(17)18)3-5-19-6-4-14/h7H,3-6,8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key: YFQGKMXQWSQENG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NCC2(CCOCC2)C(=O)O)C
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid, also known as DMTAOC, is a synthetic compound with potential applications in scientific research. It is a heterocyclic compound that belongs to the oxane carboxylic acid class of molecules.

Mechanism of Action

The mechanism of action of 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid is not well understood. However, it is believed to act by inhibiting the activity of enzymes involved in bacterial and fungal cell wall synthesis. This leads to the disruption of cell wall formation, ultimately resulting in cell death.
Biochemical and Physiological Effects:
4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been shown to have a range of biochemical and physiological effects. In addition to its antibacterial and antifungal activity, it has been found to exhibit anti-inflammatory properties. It has also been shown to modulate the immune response, suggesting that it may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid is its broad-spectrum antibacterial and antifungal activity. It has also been found to exhibit low toxicity, making it a potential candidate for the development of new drugs. However, one of the limitations of 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid is its limited solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several potential future directions for research on 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid. One area of interest is the development of new antibiotics based on the structure of 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid. Another potential direction is the investigation of its anticancer properties, with a focus on identifying the specific mechanisms involved in its activity. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid, particularly with regard to its potential applications in the treatment of autoimmune diseases.

Synthesis Methods

4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid can be synthesized using a multi-step process. The first step involves the preparation of 4,5-dimethylthiophene-2-carboxylic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-2-methyl-1-propanol to yield 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid.

Scientific Research Applications

4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has potential applications in scientific research, particularly in the field of drug discovery. It has been shown to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics. Additionally, 4-[[(4,5-Dimethylthiophene-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been found to inhibit the growth of cancer cells, suggesting that it may have anticancer properties.